Bis(pentafluorophenyl)zinc
Overview
Description
Bis(pentafluorophenyl)zinc is a high-purity compound used in chemical research and organic synthesis . It is also known as Zinc 1,2,3,4,5-pentafluorobenzene-6-ide .
Synthesis Analysis
Bis(pentafluorophenyl)zinc, along with other organometallic compounds, has been used to form catalysts for the copolymerization of carbon dioxide and propylene oxide .Chemical Reactions Analysis
Bis(pentafluorophenyl)zinc has been used as a catalyst in various reactions . It has shown reactivity that implies homolytic bond activation, although computational analysis suggests a heterolytic mechanism for this reaction .Physical And Chemical Properties Analysis
Bis(pentafluorophenyl)zinc is an off-white to pale yellow powder . It is insoluble in water but soluble in organic solvents . Its melting point is greater than 300°C , and it has a molecular weight of 411.4 g/mol .Scientific Research Applications
Catalyst in Chemical Reactions
Bis(pentafluorophenyl)zinc is used as a catalyst in various chemical reactions . It is particularly useful in reactions that require non-aqueous solubility .
Synthesis of Substances
This compound is used in the synthesis of various substances in laboratory settings . Its unique properties make it a valuable tool in the creation of new compounds.
Solar Energy Applications
Bis(pentafluorophenyl)zinc has found applications in the field of solar energy . Its organo-metallic properties make it suitable for use in solar energy systems.
Water Treatment Applications
This compound is also used in water treatment applications . Its ability to dissolve in non-aqueous solutions makes it useful in treating certain types of water contaminants.
Porphyrin Synthesis
Bis(pentafluorophenyl)zinc is used in the synthesis of porphyrins . Porphyrins are a group of compounds that play a crucial role in many biological systems, including the human body.
Polyfluorophenylation of Porphyrins
A specific application of Bis(pentafluorophenyl)zinc is in the polyfluorophenylation of porphyrins . This process involves the addition of polyfluorophenyl groups to porphyrins, which can greatly affect the electronic properties of the porphyrin core .
properties
IUPAC Name |
zinc;1,2,3,4,5-pentafluorobenzene-6-ide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6F5.Zn/c2*7-2-1-3(8)5(10)6(11)4(2)9;/q2*-1;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TURVSLXVJYZFII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]1=C(C(=C(C(=C1F)F)F)F)F.[C-]1=C(C(=C(C(=C1F)F)F)F)F.[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12F10Zn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-methyl-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one](/img/structure/B155116.png)
![Bicyclo[3.1.0]hexan-3-one](/img/structure/B155123.png)
